Cas no 2229320-74-3 (tert-butyl N-3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenylcarbamate
• CAS No: 2229320-74-3
• MF: C₁₄H₁₆ClN₃O₃
• MW: 309.748142242432
• CID: 6611382
• PubChem ID: 165881010
• Update Time: 2025-10-28

tert-butyl N-3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenylcarbamate
• 2229320-74-3
• tert-butyl N-[3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenyl]carbamate
• EN300-1871615

• Inchi： 1S/C14H16ClN3O3/c1-14(2,3)21-13(19)18-8-4-5-10(15)9(6-8)11-7-17-12(16)20-11/h4-7H,1-3H3,(H2,16,17)(H,18,19)
• InChI Key： LYICKODLZUNIGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CN=C(N)O1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.0880191g/mol
• Monoisotopic Mass: 309.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenylcarbamate

tert-butyl N-3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenylcarbamate (CAS No. 2229320-74-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in medicine as anticholinergic agents. The structure of this molecule is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a phenyl ring substituted with a 4-chloro group and an oxazole moiety.

The oxazole ring in the molecule plays a crucial role in its chemical reactivity and biological activity. Oxazole derivatives are known for their versatility in medicinal chemistry, often exhibiting antimicrobial, antifungal, and anticancer properties. Recent studies have highlighted the potential of oxazole-containing compounds as inhibitors of various enzymes, including kinases and proteases, which are key targets in drug discovery. The presence of the amino group on the oxazole ring further enhances the molecule's ability to form hydrogen bonds, a critical factor in drug-receptor interactions.

The 4-chlorophenyl group introduces electron-withdrawing effects into the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Chlorine substitution is commonly used in drug design to improve the lipophilicity of a compound, thereby enhancing its bioavailability. This substitution also contributes to the molecule's stability under physiological conditions.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity of this compound with greater accuracy. Molecular docking studies have shown that tert-butyl N-3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenylcarbamate has a high binding affinity for certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as asthma and chronic obstructive pulmonary disease (COPD). Additionally, its selectivity for specific isoforms of cholinesterase enzymes suggests potential applications in neurodegenerative diseases like Alzheimer's.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The use of phase-transfer catalysts has been shown to improve the yield and purity of the product. Quality control measures such as high-performance liquid chromatography (HPLC) and mass spectrometry are essential to ensure the compound meets pharmacopeial standards.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenylcarbamate is crucial for assessing its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes hydrolysis at a moderate rate, with the tert-butyl group being particularly susceptible to microbial attack. This information is vital for designing sustainable manufacturing processes and disposal methods.

In conclusion, tert-butyl N-3-(2-amino-1,3-oxazol-5-yl)-4-chlorophenylcarbamate represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure combines functional groups that confer both chemical stability and biological activity, making it an attractive target for further research. As our understanding of its mechanisms of action continues to grow, so too does its potential to contribute to advancements in medicine and agriculture.